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Compound of Interest

Compound Name: 2-Bromo-6-ethoxynaphthalene

Cat. No.: B180342 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Bromo-6-ethoxynaphthalene

Introduction: Understanding the Compound
2-Bromo-6-ethoxynaphthalene is a brominated aromatic ether, a chemical class that

necessitates careful handling due to its potential reactivity and physiological effects. Its

molecular structure, featuring a naphthalene core, a bromine substituent, and an ethoxy group,

dictates its physical properties and toxicological profile. While specific applications are still

under investigation, its structural similarity to precursors of pharmacologically active molecules

underscores the importance of understanding its safe handling for research and development

purposes.

Hazard Identification and GHS Classification
A thorough understanding of the hazards associated with 2-Bromo-6-ethoxynaphthalene is

the foundation of its safe use. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides a standardized framework for communicating these hazards.

GHS Classification:

Based on available data, 2-Bromo-6-ethoxynaphthalene is classified as follows[1][2]:

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[2]

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)[2]
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Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory Tract Irritation

(May cause respiratory irritation)[2]

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Pictogram:

GHS07: Exclamation Mark[1]

Physical and Chemical Properties
A summary of the key physicochemical properties of 2-Bromo-6-ethoxynaphthalene is

presented below. This data is essential for its proper handling, storage, and use in experimental

setups.

Property Value

CAS Number 66217-19-4[2]

Molecular Formula C₁₂H₁₁BrO[3]

Molecular Weight 251.12 g/mol [3]

Purity ≥98%[1]

Storage Temperature Room Temperature[2][3]

Safe Handling Workflow
The following diagram illustrates the lifecycle of 2-Bromo-6-ethoxynaphthalene within a

laboratory setting, from procurement to disposal, highlighting critical safety checkpoints.
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Caption: Workflow for the safe handling of 2-Bromo-6-ethoxynaphthalene.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The

selection of PPE should be based on a thorough risk assessment of the specific procedures

being undertaken.

Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields.[2]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact, which

can lead to irritation.[4]

Skin and Body
Impervious clothing, such as a

lab coat.[2]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory
Use in a well-ventilated area or

with a suitable respirator.[2]

Minimizes the inhalation of

dust or vapors that can cause

respiratory tract irritation.

Experimental Protocols: A Step-by-Step Guide to
Safe Handling
The following protocols provide detailed methodologies for the safe handling of 2-Bromo-6-
ethoxynaphthalene during routine laboratory procedures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b180342?utm_src=pdf-body-img
https://www.benchchem.com/product/b180342?utm_src=pdf-body
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0186589.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0252.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0186589.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0186589.pdf
https://www.benchchem.com/product/b180342?utm_src=pdf-body
https://www.benchchem.com/product/b180342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Weighing and Preparing Solutions
Preparation: Ensure the chemical fume hood is operational and the work area is clean and

uncluttered. Assemble all necessary equipment (spatula, weighing paper, beaker, solvent,

etc.) within the fume hood.

Donning PPE: Put on a lab coat, safety goggles, and chemical-resistant gloves.

Weighing: Carefully transfer the required amount of solid 2-Bromo-6-ethoxynaphthalene
from the stock container to a weighing paper or boat on a tared analytical balance inside the

fume hood. Avoid creating dust.

Dissolution: Add the weighed solid to a beaker containing the appropriate solvent. Use a

magnetic stirrer for efficient dissolution. Keep the container covered as much as possible.

Cleanup: Clean the spatula and any contaminated surfaces with a suitable solvent-

moistened wipe. Dispose of all contaminated materials in the designated solid chemical

waste container.

Protocol 2: Reaction Setup and Monitoring
Apparatus Setup: Assemble the reaction apparatus within the fume hood. Ensure all

glassware is free of defects and properly clamped.

Reagent Addition: Transfer the solution of 2-Bromo-6-ethoxynaphthalene to the reaction

vessel using a funnel or pipette. Add other reagents in a controlled manner.

Reaction Monitoring: Monitor the reaction progress using appropriate analytical techniques

(e.g., TLC, GC-MS). Keep the fume hood sash at the lowest practical height.

Work-up: Upon reaction completion, quench the reaction carefully. Perform extractions and

washes within the fume hood.

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.
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Storage: Store 2-Bromo-6-ethoxynaphthalene in a tightly closed container in a dry, well-

ventilated place at room temperature.[2][3] It is also advisable to store it away from strong

oxidizing agents.[5] As an ether, it is prudent to date the container upon receipt and opening

to monitor for potential peroxide formation over time, even though it is not explicitly listed as

a peroxide-former.[5][6]

Disposal: Dispose of unused 2-Bromo-6-ethoxynaphthalene and its containers in

accordance with local, state, and federal regulations.[2] Contaminated materials should be

treated as hazardous waste.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

In case of skin contact: Immediately wash the affected area with plenty of soap and water.[2]

Remove contaminated clothing and wash it before reuse.[2] If skin irritation persists, seek

medical attention.

In case of eye contact: Rinse cautiously with water for several minutes.[2] Remove contact

lenses if present and easy to do. Continue rinsing.[2] Seek immediate medical attention.

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[2] Call a poison center or doctor if you feel unwell.[2]

In case of a spill: Evacuate personnel from the area.[2] Wear appropriate PPE and prevent

the spill from spreading.[2] Absorb the spill with an inert material and collect it for disposal.[2]

Conclusion
2-Bromo-6-ethoxynaphthalene, like all laboratory chemicals, can be handled safely with the

proper knowledge, equipment, and procedures. By adhering to the guidelines outlined in this

technical guide, researchers can minimize risks and maintain a safe and productive laboratory

environment. A commitment to a strong safety culture, including ongoing training and

adherence to established protocols, is paramount.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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